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Compound of Interest

Compound Name: Methylsuccinic acid

Cat. No.: B050227

For laboratory professionals, including researchers, scientists, and those in drug development,
the safe handling and disposal of chemical waste are paramount to ensuring a secure work
environment and maintaining regulatory compliance. Methylsuccinic acid, a corrosive and
irritating compound, requires specific procedures for its disposal to mitigate risks to personnel
and the environment. This guide provides essential, step-by-step instructions for the proper
disposal of methylsuccinic acid.

Immediate Safety and Handling

Before beginning any disposal process, it is crucial to handle methylsuccinic acid with
appropriate personal protective equipment (PPE). The compound is known to cause serious
eye irritation, skin irritation, and potential respiratory irritation.[1][2][3][4]

Essential Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.[1][2]

Eye Protection: Use tightly fitting safety goggles or a face shield conforming to EN166 (EU)
or NIOSH (US) standards.[1][5][6]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5]

Respiratory Protection: In cases of inadequate ventilation or dust formation, use a particle
filter respirator.[4][6]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b050227?utm_src=pdf-interest
https://www.benchchem.com/product/b050227?utm_src=pdf-body
https://www.benchchem.com/product/b050227?utm_src=pdf-body
https://www.benchchem.com/product/b050227?utm_src=pdf-body
https://www.chemicalbook.com/msds/s-methylsuccinic-acid.pdf
https://www.tcichemicals.com/BE/en/sds/M0430_EU_6N.pdf
https://www.chemos.de/import/data/msds/GB_en/498-21-5-A0003205-GB-en.pdf
https://store.apolloscientific.co.uk/storage/msds/OR913784_msds.pdf
https://www.chemicalbook.com/msds/s-methylsuccinic-acid.pdf
https://www.tcichemicals.com/BE/en/sds/M0430_EU_6N.pdf
https://www.chemicalbook.com/msds/s-methylsuccinic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60967&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.angenechemical.com/sds/2174-58-5.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60967&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR913784_msds.pdf
http://www.angenechemical.com/sds/2174-58-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Handle the chemical in a well-ventilated area, and avoid the formation of dust and aerosols.[1]
[6] Always wash hands thoroughly after handling.[3]

Quantitative Data for Methylsuccinic Acid

The following table summarizes key data for methylsuccinic acid, also known as Pyrotartaric
Acid.

Property Value References
Chemical Formula CsHsOa4 [2][5]
Molecular Weight 132.12 g/mol [5]
White to light cream crystalline
Appearance [2][5]
powder
Melting Point 110 - 116 °C (230 - 240.8 °F) [2][5]
< 7.0 (As a carboxylic acid in
pH : [7]
solution)

Skin Irritant (Category 2), Eye
Irritant (Category 2),

Hazards ) ( g- y2) [11[3]
Respiratory Irritant (Category

3)

Step-by-Step Disposal Protocol

The disposal of methylsuccinic acid must adhere to federal, state, and local regulations.[1][8]
[9] Discharging the chemical into drains or the environment is to be avoided.[1][6]

Step 1: Waste Collection and Segregation

o Container: Collect waste methylsuccinic acid, whether solid or in solution, in a designated,
sturdy, and sealable container that is compatible with acids.[1][6][10] Glass containers are
generally preferred for acidic waste.[11][12]

e Segregation: It is critical to segregate waste streams. Do not mix methylsuccinic acid with
incompatible materials. Specifically, organic acids should be kept separate from inorganic
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acids, bases, and oxidizing agents to prevent hazardous reactions.[10][12][13]

« Filling: Do not overfill liquid waste containers; a general guideline is to fill to about 75%
capacity to allow for vapor expansion.[12]

Step 2: Labeling and Storage

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Methylsuccinic Acid," and a description of the associated hazards (e.g.,
"Corrosive," "Irritant”).[10][14]

o Storage: Store the sealed waste container in a designated, well-ventilated, and cool
secondary containment area away from incompatible chemicals.[1][5][10] Ensure the storage
location is secure and accessible only to authorized personnel.

Step 3: Accidental Spill Management

In the event of a spill, follow these procedures immediately:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[1][6]

o Containment: Prevent the spill from spreading and keep it away from drains and surface
water.[3]

e Cleanup:

o For solid spills, avoid generating dust.[4] Carefully dampen the material with water before
sweeping or scooping it up.[7]

o Use absorbent materials for liquid spills.

o Place all contaminated materials, including cleaning supplies and soiled PPE, into a
suitable, sealed container for disposal as hazardous waste.[7][15]

o Decontamination: Wash the spill area thoroughly with a soap and water solution.[7]

Step 4: Final Disposal
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o Professional Disposal Service: The disposal of methylsuccinic acid must be handled by a
licensed professional waste disposal company.[6][9] University or company Environmental
Health & Safety (EHS) departments typically manage this process.[10][15]

o Regulatory Compliance: Disposal must be conducted in an appropriate treatment and
disposal facility in accordance with all applicable laws and regulations, such as those
established by the Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA).[1][8][16]

» Prohibition of Drain Disposal: Under no circumstances should methylsuccinic acid be
disposed of down the sink or into sewer systems.[1][3][6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision-making process for the proper

disposal of methylsuccinic acid.
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Caption: Workflow for the safe disposal of methylsuccinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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